4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine

• Molecular Formula: C13H21N3
• Molecular Weight: 219.33 g/mol
• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)benzene-1,3-diamine
• InChI: InChI=1S/C13H21N3/c1-9-5-10(2)8-16(7-9)13-4-3-11(14)6-12(13)15/h3-4,6,9-10H,5,7-8,14-15H2,1-2H3
• InChI Key: UGCJLVZPBOHKRY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=C(C=C(C=C2)N)N)C

Description

4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine is an organic compound characterized by a benzene ring substituted with a piperidine ring and two amino groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine typically involves the reaction of 3,5-dimethylpiperidine with benzene-1,3-diamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced amine derivatives.

Substitution: The amino groups can participate in substitution reactions, leading to the formation of various substituted derivatives

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted benzene derivatives .

Scientific Research Applications

4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of 4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N1,N1,N3,N3-tetra(pyridin-4-yl)benzene-1,3-diamine: A similar compound with pyridine substituents instead of piperidine.

4-(3,5-Dimethylpiperidin-1-yl)benzene-1-carbothioamide: A related compound with a carbothioamide group instead of diamine .

Uniqueness

4-(3,5-Dimethylpiperidin-1-yl)benzene-1,3-diamine is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .